Cas no 51200-93-2 (Cyclohexanecarboxamide,N,N-dimethyl-1-(1-methylethyl)-)

Cyclohexanecarboxamide,N,N-dimethyl-1-(1-methylethyl)- structure
51200-93-2 structure
Product Name:Cyclohexanecarboxamide,N,N-dimethyl-1-(1-methylethyl)-
CAS No:51200-93-2
MF:C12H23NO
MW:197.317123651505
CID:370511
PubChem ID:3016621
Update Time:2025-04-19

Cyclohexanecarboxamide,N,N-dimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide,N,N-dimethyl-1-(1-methylethyl)-
    • 1-isopropyl-N,N-dimethylcyclohexanecarboxamide
    • N,N-dimethyl-1-propan-2-ylcyclohexane-1-carboxamide
    • N,N-dimethyl-1-(1-methylethyl)cyclohexanecarboxamide
    • XK8MJT7KU8
    • N,N-Dimethyl-1-isopropylcyclohexanecarboxamide
    • NS00032233
    • 51200-93-2
    • DTXSID10199212
    • CYCLOHEXANECARBOXAMIDE, N,N-DIMETHYL-1-(1-METHYLETHYL)-
    • UNII-XK8MJT7KU8
    • SCHEMBL11398442
    • EINECS 257-050-3
    • Inchi: 1S/C12H23NO/c1-10(2)12(11(14)13(3)4)8-6-5-7-9-12/h10H,5-9H2,1-4H3
    • InChI Key: JXBUDYOESYSPGK-UHFFFAOYSA-N
    • SMILES: O=C(C1(C(C)C)CCCCC1)N(C)C

Computed Properties

  • Exact Mass: 197.17809
  • Monoisotopic Mass: 197.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.93
  • Boiling Point: 284.1°Cat760mmHg
  • Flash Point: 115.6°C
  • Refractive Index: 1.468
  • PSA: 20.31

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